![molecular formula C27H15N7O6 B8196639 4,4',4''-(1,3,3A1,4,6,7,9-heptaazaphenalene-2,5,8-triyl)tribenzoic acid](/img/structure/B8196639.png)
4,4',4''-(1,3,3A1,4,6,7,9-heptaazaphenalene-2,5,8-triyl)tribenzoic acid
Overview
Description
4,4',4''-(1,3,3A1,4,6,7,9-heptaazaphenalene-2,5,8-triyl)tribenzoic acid is a useful research compound. Its molecular formula is C27H15N7O6 and its molecular weight is 533.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Wang et al. (2020) synthesized a novel ZnII-MOF (Metal-Organic Framework) using 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tribenzoic acid and other ligands, highlighting its structural and property attributes (Wang et al., 2020).
Sachdeva et al. (2016) used H3TATB (a similar compound) as a linker in the electrochemical synthesis of copper-based MOFs, demonstrating its role in preventing interpenetration when grown on surfaces (Sachdeva et al., 2016).
Wei et al. (2015) explored the construction of microporous metal-organic frameworks using large tripodal spacer ligands, revealing potential applications in semiconductor and dye degradation, contributing to environmental protection and chemical semiconductor industries (Wei et al., 2015).
Cui and Guo (2018) and Xin and Wang (2019) studied new heterometal-organic frameworks and InIII-based coordination polymers, respectively, showing in vitro anticancer activity against human osteogenic sarcoma and hemangioma cells (Cui & Guo, 2018); (Xin & Wang, 2019).
An et al. (2014) synthesized ultraviolet light-emitting organic acids like Tz-1, Tz-2, and Tz-3, which can be used in photoluminescence and photochemistry research applications (An et al., 2014).
Guo et al. (2020) highlighted the significant adsorption capacity of a synthesized terbium(III)-organic framework for C2 hydrocarbons, indicating its potential as an adsorbent for C2H2/CH4 and C2H4/CH4 separation (Guo et al., 2020).
Kumar et al. (2016) demonstrated the application of a synthesized Zn-MOF in capturing the cationic dye methylene blue and its catalytic activity for CO2 fixation (Kumar et al., 2016).
Wang et al. (2015) developed TPP-TDMAE, a fluorescent probe for real-time monitoring of low carbon dioxide levels in gas mixtures (Wang et al., 2015).
Li et al. (2017) used the Tb(III)–TATAB complex for a spectrofluorimetric method to determine sodium hexametaphosphate in tea drink samples (Li et al., 2017).
Zhao et al. (2021) synthesized Ln-MOFs with window-shaped channels for efficient capture of cationic dyes and iodine (Zhao et al., 2021).
properties
IUPAC Name |
4-[7,11-bis(4-carboxyphenyl)-2,4,6,8,10,12,13-heptazatricyclo[7.3.1.05,13]trideca-1(12),2,4,6,8,10-hexaen-3-yl]benzoic acid | |
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InChI |
InChI=1S/C27H15N7O6/c35-22(36)16-7-1-13(2-8-16)19-28-25-30-20(14-3-9-17(10-4-14)23(37)38)32-27-33-21(31-26(29-19)34(25)27)15-5-11-18(12-6-15)24(39)40/h1-12H,(H,35,36)(H,37,38)(H,39,40) | |
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InChI Key |
JJZJCHKUZUKVDL-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=CC=C1C2=NC3=NC(=NC4=NC(=NC(=N2)N34)C5=CC=C(C=C5)C(=O)O)C6=CC=C(C=C6)C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C27H15N7O6 | |
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Molecular Weight |
533.5 g/mol | |
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Product Name |
4,4',4''-(1,3,3A1,4,6,7,9-heptaazaphenalene-2,5,8-triyl)tribenzoic acid |
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